2-((1-(2-(ethylthio)benzoyl)piperidin-4-yl)sulfonyl)-N-methylacetamide

• IUPAC Name: 2-[1-(2-ethylsulfanylbenzoyl)piperidin-4-yl]sulfonyl-N-methylacetamide
• InChI: InChI=1S/C17H24N2O4S2/c1-3-24-15-7-5-4-6-14(15)17(21)19-10-8-13(9-11-19)25(22,23)12-16(20)18-2/h4-7,13H,3,8-12H2,1-2H3,(H,18,20)
• InChI Key: GKIKZZLAMICQCW-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)N2CCC(CC2)S(=O)(=O)CC(=O)NC
• Molecular Formula: C17H24N2O4S2
• Molecular Weight: 384.5 g/mol

Description

2-((1-(2-(ethylthio)benzoyl)piperidin-4-yl)sulfonyl)-N-methylacetamide, also known as E-64d, is a potent inhibitor of cysteine proteases. It was first discovered in 1982 and has since been extensively studied for its potential applications in scientific research.

Scientific Research Applications

Antibacterial Activity

Research has indicated that derivatives of acetamides, including structures similar to 2-((1-(2-(ethylthio)benzoyl)piperidin-4-yl)sulfonyl)-N-methylacetamide, have been synthesized and evaluated for their antibacterial potentials. For instance, N-substituted acetamide derivatives of azinane-bearing 1,3,4-oxadiazole nucleus showed moderate inhibitory activities against both Gram-negative and Gram-positive bacterial strains, with certain compounds displaying notable efficacy against specific strains such as Salmonella typhi and Escherichia coli (Iqbal et al., 2017).

Antimicrobial and Antitumor Activities

Another study synthesized N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide and found them to exhibit moderate to significant antimicrobial activity. This suggests the potential utility of such compounds in developing new antimicrobial agents (Khalid et al., 2016).

Anti-acetylcholinesterase Activity

Compounds similar to this compound have been evaluated for their potential in inhibiting acetylcholinesterase, indicating their possible applications in treating conditions such as Alzheimer's disease. One study highlighted the synthesis of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives with significant anti-acetylcholinesterase activity, underscoring the importance of specific structural modifications for enhanced activity (Sugimoto et al., 1990).

Synthesis and Characterization of Novel Compounds

The exploration of novel piperidine derivatives for various biological activities is a significant area of research. Studies involving the synthesis and characterization of new compounds provide insights into the structural features contributing to their biological efficacy. For example, the microwave-assisted synthesis of new sulfonyl hydrazones incorporating piperidine derivatives has been investigated for their antioxidant and anticholinesterase activities, highlighting the versatility of these compounds in medicinal chemistry applications (Karaman et al., 2016).